1-Trifluoroacetyl-piperidine-4-carboxylic acid [2-(3-methoxy-phenyl)-ethyl]-amide

• Molecular Formula: C17H21F3N2O3
• Molecular Weight: 358.35 g/mol
• IUPAC Name: N-[2-(3-methoxyphenyl)ethyl]-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H21F3N2O3/c1-25-14-4-2-3-12(11-14)5-8-21-15(23)13-6-9-22(10-7-13)16(24)17(18,19)20/h2-4,11,13H,5-10H2,1H3,(H,21,23)
• InChI Key: NYNBUCPNRNNLKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNC(=O)C2CCN(CC2)C(=O)C(F)(F)F

Description

1-Trifluoroacetyl-piperidine-4-carboxylic acid [2-(3-methoxy-phenyl)-ethyl]-amide is a useful research compound. Its molecular formula is C17H21F3N2O3 and its molecular weight is 358.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-methoxy phenylethylamine (9.3 g, 61.6 mmol) and triethylamine (8.1 g, 11.2 ml, 80.1 mmol) in CH2Cl2 (50 ml) at 0° C. under an atmosphere of N2 was added 1-trifluoroacetyl-piperidine-4-carbonyl chloride (15.0 g, 61.6 mmol) as a solution in CH2Cl2 (50 ml) in a dropwise manner. The reaction was allowed to warm to RT overnight. The reaction was quenched with water (50 ml), the layers were separated, and the organic layer was washed with water (1×50 ml). The combined aqueous layers were back extracted with CH2Cl2 (1×75 ml). The combined organic layers were washed with brine (1×75 ml). The organic layer was dried over MgSO4, filtered, and concentrated in vacuo. The resulting solid was triturated with Et2O and filtered to give the desired product (18.8 g, 52.3 mmol, 85% yield).